Cas no 1804507-94-5 (Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1804507-94-5
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4947625
• Update Time: 2025-06-10

Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-2-18-10(17)6-3-7(5-16)9(12)8(4-6)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： CVYYPPJLENWSJW-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C(=O)OCC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate

Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1804507-94-5): A Comprehensive Overview

Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate, identified by its CAS number 1804507-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a chloro substituent, a cyano group, and a trifluoromethoxy moiety. These structural elements contribute to its unique chemical properties and potential applications in various scientific domains.

The synthesis of Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate involves a multi-step process that typically requires precise control over reaction conditions to ensure high yield and purity. The presence of the chloro group and the cyano group in the benzene ring enhances the electrophilic nature of the molecule, making it a valuable intermediate in the synthesis of more complex compounds. Additionally, the trifluoromethoxy group introduces fluorine atoms, which are known for their ability to modulate metabolic stability and bioavailability, making this compound particularly interesting for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives. The structural motifs present in Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate have been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that benzoate derivatives can interact with specific enzymes and receptors, leading to therapeutic effects. The< strong>4-chloro and 3-cyano substituents are particularly noteworthy, as they can influence the compound's binding affinity and selectivity towards target proteins.

One of the most compelling aspects of Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel molecules with enhanced pharmacological profiles. For example, modifications of the trifluoromethoxy group have been shown to improve oral bioavailability and reduce metabolic degradation. Furthermore, the< strong>cyano group can serve as a handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The agrochemical industry has also recognized the potential of this compound. Benzoate derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their stability and efficacy. The unique combination of substituents in Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate makes it a promising candidate for developing new agrochemicals that are both effective and environmentally friendly. Recent studies have demonstrated its ability to inhibit certain enzymatic pathways in pests while minimizing harm to non-target organisms.

The analytical characterization of Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate is another critical aspect that has been extensively studied. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are commonly employed to confirm its structure and purity. These analytical methods provide valuable insights into the compound's chemical environment, helping researchers optimize synthetic routes and evaluate potential impurities.

In conclusion, Ethyl 4-chloro-3-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1804507-94-5) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive intermediate for drug discovery and pesticide development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific innovation across multiple industries.